Cas no 2229363-01-1 (2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol)

• Product Name: 2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol
• CAS No: 2229363-01-1
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 6321064
• PubChem ID: 165703732
• Update Time: 2025-06-20

2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol
• EN300-1993324
• 2229363-01-1

• Inchi： 1S/C10H13ClO2/c1-6-3-8(10(13)5-11)9(12)4-7(6)2/h3-4,10,12-13H,5H2,1-2H3
• InChI Key： KJRFYCUFISTIAA-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC(C)=C(C)C=1)O)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol

Introduction to 2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol (CAS No. 2229363-01-1)

2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229363-01-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular research. The presence of both chloro and hydroxyethyl substituents on a dimethylphenol backbone suggests a versatile chemical profile that may be exploited for various synthetic and biological purposes.

The< strong>structure of 2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol consists of a phenolic ring substituted with two methyl groups at the 4- and 5-positions, a chloro group at the 2-position, and a hydroxyethyl chain attached to the 1-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a candidate for further exploration in medicinal chemistry. The< strong>dimethylphenol moiety is known for its ability to participate in hydrogen bonding and interact with biological targets, while the< strong>chloro and< strong>hydroxyethyl groups can serve as handles for further functionalization.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, oxidative stress, and cellular signaling. The< strong>CAS No. 2229363-01-1 compound has been studied for its potential role in these areas. Preliminary research indicates that it may exhibit< strong>anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

The< strong>hydroxyethyl group in 2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol is particularly noteworthy as it can form stable hydrogen bonds with biological targets. This feature enhances the compound's ability to interact with proteins and enzymes, potentially leading to increased bioavailability and efficacy. Additionally, the< strong>chloro substituent can influence the electronic properties of the molecule, affecting its reactivity and binding affinity.

In vitro studies have demonstrated that derivatives of dimethoxyphenols have shown promise in treating various conditions related to oxidative stress. For instance, some analogs have been found to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. The< strong>CAS No. 2229363-01-1 compound may follow suit, offering a new therapeutic option for conditions where oxidative stress plays a significant role.

The< strong>dimethylphenol scaffold is also known for its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) applications. While more research is needed to fully understand the pharmacokinetic properties of 2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol, its structural features suggest potential utility in treating neurological disorders.

Further investigations into the< strong>CAS No. 2229363-01-1 compound are ongoing, with a focus on elucidating its mechanism of action and identifying potential therapeutic applications. Researchers are exploring its interactions with various biological targets and assessing its efficacy in preclinical models. These studies aim to provide a solid foundation for future clinical trials and drug development efforts.

The versatility of< strong>2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol, as evidenced by its unique structural features, makes it a promising candidate for multiple applications in pharmaceutical chemistry. Its ability to modulate biological pathways associated with inflammation and oxidative stress positions it as a valuable tool for developing new treatments for various diseases.

In conclusion, 2-(2-chloro-1-hydroxyethyl)-4,5-dimethylphenol (CAS No. 2229363-01-1) represents an exciting area of research with significant potential in drug development. Its structural characteristics offer opportunities for further exploration in medicinal chemistry, leading to novel therapeutic agents that could address unmet medical needs.